3-(4-chlorophenyl)-1-(2-fluorobenzyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine-2,4(1H,3H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(4-chlorophenyl)-1-(2-fluorobenzyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C23H18ClFN2O2S and its molecular weight is 440.92. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Urease Inhibition and Potential Medical Applications
- A study by Rauf et al. (2010) investigated derivatives of pyrido[1,2-a]pyrimidine-2,4(3H)-dione for urease inhibition. Although the exact compound was not examined, their work on similar structures could imply potential applications in inhibiting urease, an enzyme linked with several medical conditions including ulcers and kidney stones (Rauf et al., 2010).
Synthesis and Antibacterial Potential
- More et al. (2013) synthesized various substituted thieno(2,3-d)pyrimidines, demonstrating the compound's role in developing new antibacterial agents. Their study suggests the potential of the 3-(4-chlorophenyl)-1-(2-fluorobenzyl) derivative as a precursor in synthesizing compounds with antibacterial properties (More et al., 2013).
Herbicidal Applications
- Huazheng (2013) explored pyrimidine-2,4(1H,3H)-dione compounds for herbicidal activities. The study's focus on a compound structurally similar to the one highlights the potential of these derivatives in agricultural applications, particularly as herbicides (Huazheng, 2013).
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-(4-chlorophenyl)-1-(2-fluorobenzyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine-2,4(1H,3H)-dione involves the condensation of 2-fluorobenzaldehyde with 2-aminothiophenol to form 2-(2-fluorobenzylthio)aniline. This intermediate is then reacted with 4-chlorobenzoyl chloride to form 3-(4-chlorophenyl)-1-(2-fluorobenzyl)thieno[2,3-d]pyrimidin-4-one. The final step involves the reduction of the ketone group to form the desired product.", "Starting Materials": [ "2-fluorobenzaldehyde", "2-aminothiophenol", "4-chlorobenzoyl chloride" ], "Reaction": [ "Step 1: Condensation of 2-fluorobenzaldehyde with 2-aminothiophenol in the presence of a base such as potassium carbonate to form 2-(2-fluorobenzylthio)aniline.", "Step 2: Reaction of 2-(2-fluorobenzylthio)aniline with 4-chlorobenzoyl chloride in the presence of a base such as triethylamine to form 3-(4-chlorophenyl)-1-(2-fluorobenzyl)thieno[2,3-d]pyrimidin-4-one.", "Step 3: Reduction of the ketone group in 3-(4-chlorophenyl)-1-(2-fluorobenzyl)thieno[2,3-d]pyrimidin-4-one using a reducing agent such as sodium borohydride to form 3-(4-chlorophenyl)-1-(2-fluorobenzyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine-2,4(1H,3H)-dione." ] } | |
CAS RN |
899784-33-9 |
Molecular Formula |
C23H18ClFN2O2S |
Molecular Weight |
440.92 |
IUPAC Name |
3-(4-chlorophenyl)-1-[(2-fluorophenyl)methyl]-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidine-2,4-dione |
InChI |
InChI=1S/C23H18ClFN2O2S/c24-15-9-11-16(12-10-15)27-21(28)20-17-6-2-4-8-19(17)30-22(20)26(23(27)29)13-14-5-1-3-7-18(14)25/h1,3,5,7,9-12H,2,4,6,8,13H2 |
InChI Key |
HTZCVVOOSDZGSA-UHFFFAOYSA-N |
SMILES |
C1CCC2=C(C1)C3=C(S2)N(C(=O)N(C3=O)C4=CC=C(C=C4)Cl)CC5=CC=CC=C5F |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.